Cas no 68239-70-3 (triethylammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate)

• Product name: triethylammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate
• CAS No: 68239-70-3
• MF: C₂₀H₂₇N₃O₃S₃
• MW: 453.641680955887
• CID: 969726
• PubChem ID: 109916

triethylammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate Chemical and Physical Properties

Names and Identifiers

• triethylammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate
• N,N-diethylethanamine,2-[5-(3-ethyl-1,3-benzothiazol-2-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• 68239-70-3
• DTXSID0071330

• Inchi： InChI=1S/C14H12N2O3S3.C6H15N/c1-2-15-8-5-3-4-6-9(8)21-13(15)11-12(19)16(7-10(17)18)14(20)22-11;1-4-7(5-2)6-3/h3-6H,2,7H2,1H3,(H,17,18);4-6H2,1-3H3
• InChI Key： HQFWNSHRGDOPHQ-UHFFFAOYSA-N
• SMILES： CCN1C2=CC=CC=C2SC1=C3C(=O)N(C(=S)S3)CC(=O)O.CCN(CC)CC

Computed Properties

• Exact Mass: 453.121
• Monoisotopic Mass: 453.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Boiling Point: 520.5°C at 760 mmHg
• Flash Point: 268.6°C